![molecular formula C21H23NO4 B2399191 3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one CAS No. 879044-81-2](/img/structure/B2399191.png)
3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one, also known as HMI-1, is a synthetic compound that belongs to the indoline family. It has been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one is not fully understood, but it is believed to involve the inhibition of the protein kinase CK2. CK2 is a key regulator of cell growth and survival, and its overexpression has been linked to cancer development and progression. By inhibiting CK2, this compound may be able to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on cancer cell growth and migration, this compound has been shown to inhibit angiogenesis, the process by which tumors develop new blood vessels to support their growth. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in treating certain types of cancer.
Advantages and Limitations for Lab Experiments
One advantage of 3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one is that it has been synthesized in a relatively straightforward manner, making it readily available for further research. Additionally, this compound has been shown to be effective in inhibiting the growth of cancer cells in vitro, suggesting that it may have potential as a therapeutic agent. However, limitations of this compound include its relatively low solubility in water, which may make it difficult to administer in vivo, and its lack of selectivity for cancer cells, which may result in off-target effects.
Future Directions
There are several potential future directions for research on 3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one. One area of interest is the development of more selective CK2 inhibitors, which may have fewer off-target effects. Additionally, further studies are needed to determine the efficacy of this compound in animal models and to identify any potential side effects. Finally, research on the combination of this compound with other cancer therapies may be warranted, as it may enhance the effectiveness of existing treatments.
In conclusion, this compound is a synthetic compound that has shown potential as a therapeutic agent for the treatment of cancer. Its ability to inhibit the growth of cancer cells and prevent metastasis makes it an attractive candidate for further research. While there are limitations to its use, including its low solubility and lack of selectivity, future research may help to address these issues and further elucidate the potential of this compound in cancer treatment.
Synthesis Methods
The synthesis of 3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one involves several steps, including the condensation of 2-acetylindole with m-tolylglycine, followed by a reaction with ethyl bromoacetate to form the ester. The final step involves the hydrolysis of the ester to form this compound. The synthesis of this compound has been optimized to improve yield and purity, making it a viable option for further research.
Scientific Research Applications
3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(m-tolyloxy)ethyl)indolin-2-one has been studied for its potential use in cancer treatment, specifically in inhibiting the growth of cancer cells. In vitro studies have shown that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, suggesting a potential role in preventing metastasis.
properties
IUPAC Name |
3-hydroxy-5-methyl-1-[2-(3-methylphenoxy)ethyl]-3-(2-oxopropyl)indol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO4/c1-14-5-4-6-17(11-14)26-10-9-22-19-8-7-15(2)12-18(19)21(25,20(22)24)13-16(3)23/h4-8,11-12,25H,9-10,13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYMNQXCZMRKSDM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCN2C3=C(C=C(C=C3)C)C(C2=O)(CC(=O)C)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.